Cas no 15506-53-3 (1,3-Cyclobutanedione)
1,3-Cyclobutanedione structure
Product Name:1,3-Cyclobutanedione
1,3-Cyclobutanedione Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cyclobutanedione
- cyclobutane-1,3-dione
- Cyclobutan-1,3-dion
- ketene dimer
- 15506-53-3
- 1,3 cyclobutanedione
- AKOS017516558
- DTXSID80165803
- PZQGSZRQKQZCOJ-UHFFFAOYSA-N
- EN300-99425
-
- Inchi： 1S/C4H4O2/c5-3-1-4(6)2-3/h1-2H2
- InChI Key： PZQGSZRQKQZCOJ-UHFFFAOYSA-N
- SMILES： O=C1CC(C1)=O
Computed Properties
- Exact Mass: 84.02110
- Monoisotopic Mass: 84.021
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 78.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1A^2
- XLogP3: -0.1
Experimental Properties
- Density: 1.3140
- Boiling Point: 226.9°C
- Flash Point: 82.2°C
- Refractive Index: 1.4287 (estimate)
- PSA: 34.14000
- LogP: -0.08160
1,3-Cyclobutanedione Customs Data
- HS CODE：2914299000
- Customs Data：
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
1,3-Cyclobutanedione Related Literature
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Nikolaos Tsoureas,F. Geoffrey N. Cloke Chem. Commun. 2018 54 8830
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Nikolaos Tsoureas,F. Geoffrey N. Cloke Chem. Commun. 2018 54 8830
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G. A. Taylor J. Chem. Soc. C 1969 1755
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4. Imines and derivatives. Part 21. A study of structural and mechanistic aspects of the synthesis of imine, imine oxide, and oxime derivatives of 2,2,4,4-tetramethylcyclobutane-1,3-dione by X-ray crystallography and nuclear magnetic resonance and ultraviolet spectroscopyA. John Boyd,Derek R. Boyd,Michael G. Burnett,John F. Malone,W. Brian Jennings J. Chem. Soc. Perkin Trans. 2 1988 2093
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Tomá? Slanina,Peter ?ebej Photochem. Photobiol. Sci. 2018 17 692
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